Cas no 1806853-84-8 (2-Bromo-5-nitroisonicotinonitrile)
1806853-84-8 structure
Product Name:2-Bromo-5-nitroisonicotinonitrile
CAS No:1806853-84-8
MF:C6H2BrN3O2
MW:228.002979755402
MDL:MFCD28736915
CID:4769511
PubChem ID:119024945
Update Time:2024-11-07
2-Bromo-5-nitroisonicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-nitroisonicotinonitrile
- 2-bromo-5-nitropyridine-4-carbonitrile
- MFCD28736915
- 1806853-84-8
- D83291
- EN300-20832190
- 4-Pyridinecarbonitrile, 2-bromo-5-nitro-
- BS-53195
- CS-0161316
-
- MDL： MFCD28736915
- Inchi： 1S/C6H2BrN3O2/c7-6-1-4(2-8)5(3-9-6)10(11)12/h1,3H
- InChI Key： PUQBVHJPXLBQHO-UHFFFAOYSA-N
- SMILES： BrC1=CC(C#N)=C(C=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 226.93304g/mol
- Monoisotopic Mass: 226.93304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 82.5
2-Bromo-5-nitroisonicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TA931-50mg |
2-Bromo-5-nitroisonicotinonitrile |
1806853-84-8 | 97% | 50mg |
499.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TA931-200mg |
2-Bromo-5-nitroisonicotinonitrile |
1806853-84-8 | 97% | 200mg |
1247.0CNY | 2021-07-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B45735-250mg |
2-Bromo-5-nitroisonicotinonitrile |
1806853-84-8 | 97% | 250mg |
￥863.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B45735-1g |
2-Bromo-5-nitroisonicotinonitrile |
1806853-84-8 | 97% | 1g |
￥2663.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B45735-100mg |
2-Bromo-5-nitroisonicotinonitrile |
1806853-84-8 | 97% | 100mg |
￥480.0 | 2022-10-09 | |
| eNovation Chemicals LLC | Y1259757-1g |
2-Bromo-5-nitroisonicotinonitrile |
1806853-84-8 | 97% | 1g |
$895 | 2024-06-05 | |
| Alichem | A029013673-250mg |
2-Bromo-5-nitroisonicotinonitrile |
1806853-84-8 | 95% | 250mg |
$1,068.20 | 2022-03-31 | |
| Alichem | A029013673-1g |
2-Bromo-5-nitroisonicotinonitrile |
1806853-84-8 | 95% | 1g |
$3,068.70 | 2022-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1231956-250mg |
2-Bromo-5-nitroisonicotinonitrile |
1806853-84-8 | 97% | 250mg |
￥1299 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1231956-1g |
2-Bromo-5-nitroisonicotinonitrile |
1806853-84-8 | 97% | 1g |
￥3747 | 2023-04-15 |
2-Bromo-5-nitroisonicotinonitrile Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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